Cas no 2639444-46-3 (Methyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate)

• Product Name: Methyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate
• CAS No: 2639444-46-3
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5641880
• PubChem ID: 165901616
• Update Time: 2023-09-10

Methyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate
• EN300-27783803
• 2639444-46-3
• Methyl 6-(2-amino-1,3-thiazol-4-yl)hexanoate

• Inchi： 1S/C10H16N2O2S/c1-14-9(13)6-4-2-3-5-8-7-15-10(11)12-8/h7H,2-6H2,1H3,(H2,11,12)
• InChI Key： BZZBDOWXBBHKBC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCCCCC(=O)OC

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų